Cas no 79676-97-4 (1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl-)

• Product Name: 1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl-
• CAS No: 79676-97-4
• MF: C₁₈H₄₂N₆
• MW: 342.56628370285
• CID: 556071
• PubChem ID: 4437228
• Update Time: 2025-06-07

1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl-
• 1,4,7,10,13,16-HEXAME.-1,4,7,10,13,16- HEXAAZACYCLOOCTADEC.
• 1,4,7,10,13,16-hexamethyl-1,4,7,10,13,16-hexazacyclooctadecane
• 1,4,7,10,13,16-Hexaaza-1,4,7,10,13,16-hexamethylcyclooctadecane
• 1,4,7,10,13,16-Hexamethyl-1,4,7,10,13,16-hexaazacyclooctadecane
• Hexamethylhexacyclen
• DTXSID30403287
• 79676-97-4
• 1,4,7,10,13,16-Hexamethyl-1,4,7,10,13,16-hexaazacyclooctadecane, >=97.0% (GC)
• SCHEMBL565222

• Inchi： 1S/C18H42N6/c1-19-7-9-20(2)11-13-22(4)15-17-24(6)18-16-23(5)14-12-21(3)10-8-19/h7-18H2,1-6H3
• InChI Key： KVXKXUJAIKWPHT-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C)CCN(C)CCN(C)CCN(C)CCN(C)CC1

Computed Properties

• Exact Mass: 342.34700
• Monoisotopic Mass: 342.34709537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• Density: 0.944 g/mL at 25 °C(lit.)
• Boiling Point: 140 °C0.02 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.494(lit.)
• PSA: 19.44000
• LogP: -0.78180

1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl-

Introduction to 1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl- (CAS No. 79676-97-4) and Its Applications in Modern Chemistry and Medicine

The compound 1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl- (CAS No. 79676-97-4) represents a fascinating member of the macrocyclic polyamine family. This highly symmetric cyclic structure is characterized by its six nitrogen atoms forming a stable framework with methyl groups at each vertex. The unique architecture of this compound has garnered significant attention in both academic research and pharmaceutical development due to its remarkable chemical and biological properties.

Macrocyclic polyamines like 1,4,7,10,13,16-Hexaazacyclooctadecane,1,4,7,10,13,16-hexamethyl- are renowned for their ability to interact with a wide range of biological targets. The rigid cyclic backbone and the presence of multiple nitrogen atoms make it an excellent candidate for binding to nucleic acids and other biomolecules. This property has been exploited in various applications ranging from molecular recognition to drug design.

In recent years， researchers have been exploring the potential of this compound as a ligand in coordination chemistry. The nitrogen-rich environment of 1,4,7,10,13,16-Hexaazacyclooctadecane, particularly in its hexamethyl derivative form (CAS No. 79676-97-4), allows it to form stable complexes with transition metals. These metal complexes have shown promise in catalysis and as sensors for detecting metal ions in environmental samples.

The pharmaceutical relevance of this compound cannot be overstated. Its ability to bind to DNA and RNA has led to investigations into its potential as an anticancer agent. Studies have demonstrated that certain derivatives of 1,4,7,10,13,16-Hexaazacyclooctadecane, can interfere with DNA replication and transcription by binding to specific sequences or by stabilizing non-native conformations of nucleic acids. This mechanism has sparked interest in developing novel chemotherapeutic strategies that leverage the unique properties of macrocyclic polyamines.

Moreover， the hexamethyl derivative (CAS No. 79676-97-4) has been investigated for its potential as a contrast agent in magnetic resonance imaging (MRI). The paramagnetic properties of certain metal complexes formed with this ligand can enhance image contrast during MRI scans， providing valuable diagnostic information in clinical settings.

The versatility of 1,4,7,10,13,16-Hexaazacyclooctadecane, particularly its hexamethyl derivative (CAS No. 79676-97-4), extends beyond its biological applications. In materials science， this compound has been used to create functional polymers and coatings with enhanced thermal stability and mechanical strength. The macrocyclic structure imparts rigidity to the polymer matrix， resulting in materials that exhibit superior performance under harsh conditions.

Recent advancements in computational chemistry have further expanded the applications of this compound. Molecular modeling studies have revealed insights into its binding interactions with various biomolecules， which are crucial for designing more effective derivatives with tailored properties. These computational approaches have accelerated the discovery process， allowing researchers to predict the behavior of new compounds before experimental synthesis.

The synthesis of 1,4,7,10,13,16-Hexaazacyclooctadecane is another area where significant progress has been made. Modern synthetic methodologies have enabled the efficient preparation of this compound in high yields and purity， facilitating its use in both research and industrial applications. The development of novel synthetic routes has also opened up possibilities for introducing modifications at specific positions within the macrocyclic framework， leading to a diverse library of derivatives with unique characteristics.

In conclusion， 1,4,7,10,13,16-Hexaazacyclooctadecane (CAS No. 79676-97-4) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool in chemical biology、 pharmaceutical development、 materials science， and medical imaging。 As research continues to uncover new aspects of its properties， we can expect even more innovative uses for this remarkable molecule in the future.